Cas no 227751-87-3 (5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2hcl)

• Product Name: 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2hcl
• CAS No: 227751-87-3
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• MDL: MFCD22690491
• CID: 4673286
• Update Time: 2025-06-13

5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2hcl Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2hcl

• MDL： MFCD22690491
• Inchi： 1S/C11H17N3.ClH/c12-7-1-4-10-6-5-9-3-2-8-13-11(9)14-10;/h5-6H,1-4,7-8,12H2,(H,13,14);1H
• InChI Key： GTNNAPQNFFUZBV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CCCN=C2N1)CCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2hcl

Comprehensive Overview of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl (CAS No. 227751-87-3)

The compound 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl (CAS No. 227751-87-3) is a chemically significant molecule with a wide range of potential applications in pharmaceutical and biochemical research. This naphthyridine derivative is characterized by its unique structural framework, which includes a tetrahydro-naphthyridine core coupled with a propylamine side chain. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the scientific community has focused on exploring novel compounds like 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl for their therapeutic potential. The compound's structural similarity to other naphthyridine derivatives, which are known for their pharmacological activity, has sparked interest in its possible applications. For instance, naphthyridine-based molecules have been investigated for their ability to interact with neurotransmitter receptors and ion channels, making them candidates for treating conditions such as anxiety, depression, and neurodegenerative diseases. This aligns with current trends in drug discovery, where there is a growing demand for small-molecule therapeutics with high specificity and minimal side effects.

The synthesis and characterization of 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl involve advanced organic chemistry techniques, including catalytic hydrogenation and amine protection-deprotection strategies. These methods ensure high purity and yield, which are critical for preclinical and clinical studies. Additionally, the compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, have been thoroughly documented to facilitate its use in laboratory settings. Researchers often search for detailed spectroscopic data (e.g., NMR, MS) and chromatographic profiles to validate the compound's identity and quality.

One of the most frequently asked questions about 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl relates to its mechanism of action and potential biological targets. Preliminary studies suggest that the compound may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are implicated in various disease pathways. This has led to increased interest in its use as a chemical probe or lead compound in drug development. Moreover, the compound's structure-activity relationship (SAR) is a topic of active research, as modifications to its core structure could yield derivatives with enhanced potency or selectivity.

From a commercial perspective, 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl is available through specialized chemical suppliers, often in quantities tailored for research purposes. Its price and availability are common concerns for laboratories, particularly those working on tight budgets. To address this, some suppliers offer custom synthesis services, allowing researchers to obtain the compound in larger quantities or with specific isotopic labels for advanced studies. The compound's storage conditions (e.g., temperature, humidity) are also critical to maintain its integrity over time.

In conclusion, 5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-Propylamine 2HCl (CAS No. 227751-87-3) represents a promising area of research in medicinal chemistry and drug discovery. Its unique structure, combined with its potential biological activities, makes it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative small molecules grows, this compound is likely to remain a focus of both academic and industrial research. Future studies will undoubtedly shed more light on its applications, further solidifying its place in the scientific landscape.